- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed lignin, Bioresource Technology, 2016, 221, 568-575
Cas no 15181-13-2 (Benzene,1-ethyl-3,5-bis(1-methylethyl)-)
15181-13-2 structure
Product Name:Benzene,1-ethyl-3,5-bis(1-methylethyl)-
Benzene,1-ethyl-3,5-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-DI-ISO-PROPYL-5-ETHYLBENZENE
- 1-ethyl-3,5-di(propan-2-yl)benzene
- 1-Aethyl-3,5-diisopropyl-benzol
- 1-Ethyl-3,5-diisopropylbenzene
- 1-Ethyl-3,5-diisopropyl-benzol
- Benzene,1,3-diisopropyl-5-ethyl
- Benzene,1-ethyl-3,5-diisopropyl
- 1,3-Dhso-propyl-5-ethylbenzene
- Benzene, 1,3-diisopropyl-5-ethyl-
- Benzene, 1-ethyl-3,5-bis(1-methylethyl)-
- DTXSID4065864
- CHEBI:89915
- 1-Ethyl-3,5-diisopropylbenzene #
- FT-0725804
- Benzene, 1-ethyl-3,5-diisopropyl-
- 568KS5X838
- 1-Ethyl-3,5-bis(1-methylethyl)benzene
- HWWKORYFZUHZKW-UHFFFAOYSA-N
- Q27162099
- 15181-13-2
- 1-Ethyl-3,5-diisopropyl-benzene
- AKOS006272394
- Benzene,1-ethyl-3,5-bis(1-methylethyl)-
-
- Inchi: 1S/C14H22/c1-6-12-7-13(10(2)3)9-14(8-12)11(4)5/h7-11H,6H2,1-5H3
- InChI Key: HWWKORYFZUHZKW-UHFFFAOYSA-N
- SMILES: C1(C=C(CC)C=C(C=1)C(C)C)C(C)C
Computed Properties
- Exact Mass: 190.17200
- Monoisotopic Mass: 190.172
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 5
Experimental Properties
- Density: 0.855
- Boiling Point: 237.2°Cat760mmHg
- Flash Point: 90.2°C
- Refractive Index: 1.488
- PSA: 0.00000
- LogP: 4.49580
Benzene,1-ethyl-3,5-bis(1-methylethyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
Benzene,1-ethyl-3,5-bis(1-methylethyl)- Raw materials
Benzene,1-ethyl-3,5-bis(1-methylethyl)- Preparation Products
- 2-tert-butyl-5-methylphenol (88-60-8)
- Hexamethylbenzene (87-85-4)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
- Benzene,1,4-diethyl-2-methyl- (13632-94-5)
- 4-Ethyltoluene (622-96-8)
- 2-Ethyl-6-methylphenol (1687-64-5)
- o-Cymene (527-84-4)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 2,3-Dihydro-2,2,4,6-tetramethylbenzofuran (3698-49-5)
- Phenol, 2-(1,1-dimethyl-2-propen-1-yl)-3,6-dimethyl- (92617-73-7)
- Thymol (89-83-8)
- 2,5-Diisopropylphenol (35946-91-9)
- Phenol,2,3,4,6-tetramethyl- (3238-38-8)
- 2-Ethyl-5-methylphenol (1687-61-2)
- Phenol,2,3,5,6-tetramethyl- (527-35-5)
Benzene,1-ethyl-3,5-bis(1-methylethyl)- Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
15181-13-2 (Benzene,1-ethyl-3,5-bis(1-methylethyl)-) Related Products
- 1014-60-4(1,3-Di-tert-butylbenzene)
- 1012-72-2(1,4-Di-tert-butylbenzene)
- 519-73-3(Triphenylmethane)
- 1460-02-2(1,3,5-Tri-tert-butylbenzene)
- 717-74-8(1,3,5-Triisopropylbenzene)
- 15181-11-0(3,5-Di-tert-butyltoluene)
- 1075-38-3(3-Tert-Butyltoluene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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